Cas no 1706459-29-1 ((S)-3,3'-Bis(3,5-dichlorophenyl)-1,1'-binapthalene-2,2'-diol)

The (S)-3,3'-Bis(3,5-dichlorophenyl)-1,1'-binaphthalene-2,2'-diol is a chiral binaphthol derivative with significant utility in asymmetric synthesis and catalysis. Its rigid, sterically hindered structure, featuring dichlorophenyl substituents, enhances enantioselectivity in transition-metal-catalyzed reactions, such as C–C bond formations and oxidations. The electron-withdrawing chlorine groups improve ligand stability and reactivity, making it particularly effective in high-demand transformations. This compound is valued for its high optical purity and consistent performance in producing enantiomerically enriched intermediates for pharmaceuticals and fine chemicals. Its robustness under harsh reaction conditions further underscores its suitability for industrial-scale applications.

(S)-3,3'-Bis(3,5-dichlorophenyl)-1,1'-binapthalene-2,2'-diol structure

1706459-29-1 structure

Product Name:(S)-3,3'-Bis(3,5-dichlorophenyl)-1,1'-binapthalene-2,2'-diol

CAS No:1706459-29-1

MF:C₃₂H₁₈Cl₄O₂

MW:576.29612493515

CID:4612031

Update Time:2025-10-29

(S)-3,3'-Bis(3,5-dichlorophenyl)-1,1'-binapthalene-2,2'-diol Chemical and Physical Properties

Names and Identifiers

- (R)-3,3'-Bis(3,5-dichlorophenyl)-[1,1'-binapthalene]-2,2'-diol
- (S)-3,3'-Bis(3,5-dichlorophenyl)-1,1'-binapthalene-2,2'-diol
- Inchi： 1S/C32H18Cl4O2/c33-21-9-19(10-22(34)15-21)27-13-17-5-1-3-7-25(17)29(31(27)37)30-26-8-4-2-6-18(26)14-28(32(30)38)20-11-23(35)16-24(36)12-20/h1-16,37-38H
- InChI Key： NAHFMGYPBNOTDI-UHFFFAOYSA-N
- SMILES： C1(C2=C3C(C=CC=C3)=CC(C3=CC(Cl)=CC(Cl)=C3)=C2O)=C2C(C=CC=C2)=CC(C2=CC(Cl)=CC(Cl)=C2)=C1O

(S)-3,3'-Bis(3,5-dichlorophenyl)-1,1'-binapthalene-2,2'-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR340011-250mg	(S)-3,3'-Bis(3,5-dichlorophenyl)-[1,1'-binapthalene]-2,2'-diol	1706459-29-1		250mg	£315.00	2024-07-20
Apollo Scientific	OR340010-250mg	(R)-3,3'-Bis(3,5-dichlorophenyl)-[1,1'-binapthalene]-2,2'-diol	1706459-29-1		250mg	£315.00	2024-07-20
TRC	S108890-50mg	(S)-3,3'-Bis(3,5-dichlorophenyl)-[1,1'-binapthalene]-2,2'-diol	1706459-29-1		50mg	$ 445.00	2022-06-02
TRC	S108890-100mg	(S)-3,3'-Bis(3,5-dichlorophenyl)-[1,1'-binapthalene]-2,2'-diol	1706459-29-1		100mg	$ 740.00	2022-06-02
TRC	S108890-250mg	(S)-3,3'-Bis(3,5-dichlorophenyl)-[1,1'-binapthalene]-2,2'-diol	1706459-29-1		250mg	$ 1475.00	2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1518901-250mg	3,3'-Bis(3,5-dichlorophenyl)-[1,1'-binaphthalene]-2,2'-diol	1706459-29-1	98%	250mg	￥4527	2023-04-10